5-chloro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H16ClN3O5S/c1-25-15-6-4-12(18)11-16(15)27(23,24)19-8-9-21-17(22)7-5-13(20-21)14-3-2-10-26-14/h2-7,10-11,19H,8-9H2,1H3
• InChI Key: CFFAQZNLXBUATB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C17H16ClN3O5S
• Molecular Weight: 409.8 g/mol

Description

5-chloro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C17H16ClN3O5S and its molecular weight is 409.84. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tautomerism and Solvatochromism Studies

The compound is relevant in the study of tautomerism and solvatochromism, specifically in the context of UV–VIS spectra analysis of arylhydrazones of β-diketones. Its behavior in different solvents like DMSO and water and the influence of substituents on its tautomeric forms have been a subject of research (Kuźnik et al., 2012).

Anti-HIV and Antifungal Activities

The compound has been linked to studies exploring its potential anti-HIV and antifungal activities. Research focused on synthesizing novel derivatives of the compound and evaluating their efficacy against HIV and fungal infections (Zareef et al., 2007).

Reactions with N,N-Binucleophilic Agents

Its reactions with different nitrogen-containing binucleophilic agents have been studied, leading to the formation of various derivatives. These studies contribute to the understanding of its chemical reactivity and potential applications in synthesizing new compounds (Kosolapova et al., 2013).

Pharmacological Activities of Furanyl Derivatives

Research has been conducted on furanyl derivatives of the compound for their pharmacological activities. These include anti-inflammatory, antioxidative, and anti-diabetic properties, which are significant in medicinal chemistry (Makkar & Chakraborty, 2018).

Synthetic Transformations in Terpenoids

The compound plays a role in the synthesis of pyrrololabdanoids from lambertianic acid, which is crucial in the study of natural product chemistry and the development of new synthetic methodologies (Chernov et al., 2006).

Bioactive Compound Synthesis

It's been used in the synthesis of potentially bioactive compounds from visnaginone, demonstrating its versatility in synthetic organic chemistry and the development of new pharmacologically active molecules (Abdel Hafez et al., 2001).